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Compound of Interest

Compound Name: 1,10-Phenanthroline-2-carbonitrile

Cat. No.: B170472

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with 1,10-Phenanthroline-2-carbonitrile. Please
note that a specific Safety Data Sheet (SDS) for this compound is not readily available. The
following information is based on the GHS classification available for 1,10-Phenanthroline-2-
carbonitrile and supplemented with data from the closely related compound, 1,10-
Phenanthroline. Always perform a thorough risk assessment before beginning any experiment.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1,10-Phenanthroline-2-carbonitrile?

Al: Based on available GHS data, 1,10-Phenanthroline-2-carbonitrile is classified as harmful
if swallowed and causes serious eye damage. It is also presumed to be toxic and harmful to
aquatic life, similar to its parent compound, 1,10-phenanthroline.[1][2]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: Standard laboratory PPE is mandatory. This includes a lab coat, chemical-resistant gloves
(such as nitrile), and safety glasses with side shields or goggles.[2] If there is a risk of
generating dust, a respirator may be necessary.[3][4]

Q3: How should | properly store 1,10-Phenanthroline-2-carbonitrile?
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A3: Store the compound in a tightly sealed, original container in a cool, dry, and well-ventilated
area.[3][5][6] It should be kept away from incompatible materials such as strong oxidizing
agents and acids.[1][6]

Q4: What should | do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately wash the affected area with soap and plenty of water.
For eye contact, flush with copious amounts of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention in case of eye contact or if skin irritation
persists.[1][2]

Q5: How should | dispose of waste containing 1,10-Phenanthroline-2-carbonitrile?

A5: Dispose of waste in accordance with all applicable federal, state, and local regulations.[1]
The compound should not be allowed to enter drains or waterways.[1][2]

Troubleshooting Guide

Issue Possible Cause Solution

o ] Ensure all glassware is clean
, Contamination with . .
Unexpected reaction or ) ] ) and dry. Avoid contact with
N incompatible materials (strong ) )
decomposition ) o incompatible substances.
acids, oxidizing agents).
Store the compound properly.

1,10-Phenanthroline is soluble

o o ] ] ) in alcohol, benzene, and
Difficulty in dissolving the Use of an inappropriate o
acetone.[1] Test solubility in
compound solvent. )
small, appropriate batches for

your specific experiment.

o Use anti-static equipment and
Static discharge when _
) Dry laboratory environment. ensure the laboratory
handling the powder ) ]
environment is not overly dry.

Quantitative Data Summary

Due to the limited availability of a specific Safety Data Sheet for 1,10-Phenanthroline-2-
carbonitrile, the following data is for the related compound 1,10-Phenanthroline.
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Parameter Value Source Compound

1,10-Phenanthroline

Oral LD50 (Rat) 132 mg/kg
monohydrate

Acute Toxicity, Oral (Category
3), Hazardous to the Aquatic
o Environment, Acute Hazard )
GHS Classification 1,10-Phenanthroline
(Category 1), Hazardous to the
Aquatic Environment, Long-

Term Hazard (Category 1)

Experimental Workflow

The following diagram outlines the recommended workflow for handling 1,10-Phenanthroline-

2-carbonitrile in a laboratory setting.
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Caption: Workflow for safe handling of 1,10-Phenanthroline-2-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Support Center: 1,10-Phenanthroline-2-
carbonitrile Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170472#handling-precautions-for-1-10-
phenanthroline-2-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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